Cas no 2229469-62-7 (tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229469-62-7
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 6126868
• PubChem ID: 165856588
• Update Time: 2025-10-30

tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate
• 2229469-62-7
• EN300-1903620

• Inchi： 1S/C14H24N2O2/c1-11-10-16(13(17)18-14(2,3)4)9-7-12(11)6-5-8-15/h11-12H,5-7,9-10H2,1-4H3
• InChI Key： CKQLUFRFJOSOHF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCC#N)C(C)C1)=O

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate

tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2229469-62-7, known as tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring, a tert-butyl group, and a cyanoethyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and advanced materials science.

Recent studies have highlighted the importance of tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate in the development of novel bioactive compounds. Researchers have explored its role as a building block for constructing complex molecular architectures, particularly in the synthesis of peptide mimetics and bioisosteres. The presence of the cyano group (-CN) in the molecule introduces electron-withdrawing effects, which can significantly influence the reactivity and stability of the compound. This property has been leveraged in various synthetic strategies to design molecules with enhanced pharmacokinetic profiles.

The synthesis of tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperidine ring. The introduction of the tert-butyl group and the cyanoethyl substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, making it a valuable chiral building block for asymmetric drug design.

In terms of structural characterization, tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its conformational flexibility and stereochemical properties, which are critical for understanding its interactions with biological targets. For instance, the tert-butyl group contributes to steric hindrance, while the cyanoethyl substituent enhances hydrogen bonding capabilities.

The pharmacological activity of tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate has been evaluated in several in vitro and in vivo models. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, such as kinases and proteases. Additionally, this compound has shown promising results in anti-inflammatory and antioxidant assays, suggesting its potential application in treating chronic diseases associated with oxidative stress.

From an industrial perspective, tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate is considered a valuable intermediate for the production of advanced pharmaceuticals and agrochemicals. Its ability to undergo various post-synthetic modifications makes it a versatile precursor for generating structurally diverse compounds. Recent innovations in continuous-flow chemistry have further enhanced its scalability, making it more accessible for large-scale production.

In conclusion, tert-butyl 4-(2-cyanoethyl)-3-methylpiperidine-1-carboxylate represents a significant advancement in organic synthesis and drug discovery. Its unique combination of functional groups, coupled with its versatile reactivity, positions it as a key molecule for future research and development. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern medicine and materials science.